5,6-Dihydro-4H-cyclopenta[b]thiophene-5-carboxylic acid

• IUPAC Name: 5,6-dihydro-4H-cyclopenta[b]thiophene-5-carboxylic acid
• InChI: InChI=1S/C8H8O2S/c9-8(10)6-3-5-1-2-11-7(5)4-6/h1-2,6H,3-4H2,(H,9,10)
• InChI Key: NLRSWIIOLVHHQE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=C1C=CS2)C(=O)O
• Molecular Formula: C8H8O2S
• DSSTOX Substance ID: DTXSID30620750
• Molecular Weight: 168.21 g/mol
• CAS RN: 185515-12-2

Description

5,6-Dihydro-4H-cyclopenta[b]thiophene-5-carboxylic acid (DCTA) is an organic compound that is used in various scientific research applications. It is an important building block for the synthesis of other compounds, and has a wide range of biological activities. DCTA has been studied for its potential to act as an anti-inflammatory, anti-fungal, and anti-bacterial agent. Furthermore, DCTA has been used in the synthesis of other compounds, such as polymers, drugs, and dyes.

Scientific Research Applications

• Synthesis of Arylidene Derivatives for Antimicrobial Activity : Derivatives of 5,6-dihydro-4H-cyclopenta[b]thiophene-5-carboxylic acid have been synthesized and evaluated for their antimicrobial and antifungal activities. Some compounds exhibited significant activity against methicillin-resistant Staphylococcus aureus, suggesting potential applications in drug discovery and development (Kathiravan, Venugopal, & Muthukumaran, 2017).

• Crystal Structure Analysis : The crystal structure of ethyl 2-(3-phenylthioureido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been analyzed, providing insights into molecular conformation and interactions, which is essential for understanding chemical properties and reactions (Oliveira et al., 2012).

• Liquid Crystal Research : Novel liquid crystal core units based on 5,6-dihydro-4H-cyclopenta[b]thiophene have been designed and synthesized. These units have shown to increase birefringence and dielectric anisotropy in liquid crystals, making them useful in the development of advanced liquid crystal displays and optical devices (Danyang et al., 2020).

• Anti-Inflammatory and Antioxidant Activities : Acid chloride derivatives of 2-Amino-N-(3-Chlorophenyl)-5,6-Dihydro-4H-Cyclopenta[b]Thiophen-3-Carboxamide have shown promising in vitro anti-inflammatory and antioxidant activities, comparable to ibuprofen and ascorbic acid, respectively (Kumar, Anupama, & Khan, 2008).

• Intermediates in Nucleoside Analogue Synthesis : This compound has been used as an intermediate in the synthesis of nucleoside analogues, which are important in medicinal chemistry, particularly in the development of antiviral and anticancer drugs (Abeijón et al., 2006).

Mechanism of Action

Target of Action

It’s known that the compound has shown good antimicrobial activity, especially against methicillin-resistant staphylococcus aureus . This suggests that it may target key proteins or enzymes in the bacterial cell necessary for survival and proliferation.

Result of Action

It’s known that the compound has shown good antimicrobial activity, especially against methicillin-resistant staphylococcus aureus . This suggests that the compound’s action results in the inhibition of bacterial growth or survival.

Biochemical Analysis

Biochemical Properties

It has been found that derivatives of this compound exhibit good antimicrobial activity, especially against methicillin-resistant Staphylococcus aureus . This suggests that 5,6-Dihydro-4H-cyclopenta[b]thiophene-5-carboxylic acid may interact with certain enzymes, proteins, and other biomolecules in a way that inhibits the growth of these bacteria .

Cellular Effects

Based on its antimicrobial activity, it can be hypothesized that this compound may influence cell function by disrupting essential cellular processes in bacteria .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through interactions with certain biomolecules, potentially leading to changes in gene expression or enzyme activity .